Argon-39

• CAS No.: 25729-41-3
• Molecular Formula: A
• Molecular Weight: 38.96431 g/mol
• IUPAC Name: argon-39
• InChI: InChI=1S/Ar/i1-1
• InChI Key: XKRFYHLGVUSROY-BJUDXGSMSA-N
• SMILES: [Ar]
• Isomeric SMILES: [39Ar]
• Synonyms: 39Ar radioisotope; Ar-39 radioisotope; Argon-39

Description

Argon-39 ( 39 Ar) is a cosmogenic radioactive isotope of argon with a half-life of 268 years, serving as a powerful environmental tracer for studying systems with ages between 50 and 1,600 years . As a noble gas, 39 Ar is chemically inert and homogeneously distributed in the atmosphere, making it an ideal passive clock for dating applications where chemical reactivity is a concern . Its half-life fills a critical dating gap between the ranges of 14 C and other younger tracers like 3 H and 85 Kr, offering researchers a unique tool for a previously inaccessible timeframe . The primary research value of 39 Ar lies in oceanography, glaciology, and hydrology. In ocean studies, it is used to characterize ocean ventilation rates, trace deep ocean currents, and constrain the Transit Time Distribution (TTD) of water masses, which is crucial for modeling global ocean circulation and carbon storage . When combined with 14 C, 39 Ar provides a robust method for quantifying mixing processes in the ocean . For climate science, 39 Ar is key to dating glacial ice from regions like the Tibetan Plateau and Antarctica, enabling the reconstruction of paleoclimate conditions over the past 1,500 years . In hydrology, it is applied to determine the residence time and recharge rates of groundwater aquifers, providing vital information for water resource management . Researchers must account for potential subsurface production of 39 Ar via neutron capture by 39 K in rocks, which can affect age interpretations in groundwater systems . Detection of 39 Ar, due to its ultra-low atmospheric abundance (~8e-16), is achieved with high sensitivity using the Atom Trap Trace Analysis (ATTA) technique, which allows for atom counting with samples of only a few kilograms of water or ice . This product is strictly for research applications in controlled laboratory settings. For Research Use Only (RUO). Not for human, veterinary, or household use.

Scientific Research Applications

Dating Seawater and Ocean Currents

Argon-39 is primarily utilized for dating seawater, which is crucial for understanding oceanic processes and climate change. Its half-life allows for dating samples that are between 50 and 1,600 years old, effectively covering the timeframe of global ocean currents. This capability enables researchers to track historical ocean circulation patterns and their implications on carbon dioxide storage in oceans.

Key Findings:

• This compound provides insights into ocean mixing and movement.
• It can help predict how oceans will respond to atmospheric changes.

Case Study:
A study conducted by researchers at Heidelberg University demonstrated that this compound dating can reveal the age of seawater parcels, assisting in the reconstruction of past ocean conditions and climate events over the last millennium .

Groundwater Age-Dating

In addition to ocean studies, this compound is employed to date groundwater. This application is vital for assessing water resources, particularly in regions facing water scarcity or contamination issues. Understanding the age of groundwater helps in managing aquifers and predicting their replenishment rates.

Key Findings:

• This compound aids in determining the time since water last interacted with the atmosphere.
• It is particularly useful in areas where other dating methods are ineffective.

Case Study:
Research from Argonne National Laboratory utilized this compound to assess groundwater samples from Florida's aquifers. The findings indicated that ancient seawater infiltration continues to affect the region's water quality as sea levels rise .

Climate Reconstruction

This compound also plays a role in reconstructing past climates by dating glacial ice cores. By analyzing trapped air bubbles within ice layers, scientists can infer atmospheric conditions from previous centuries.

Key Findings:

• The isotope provides a timeline for ice core samples.
• It helps correlate historical climate events with oceanographic data.

Case Study:
A study published in Nature Communications demonstrated the successful application of this compound dating on glacial ice samples, revealing significant insights into climate variability over the last 1,500 years .

Advancements in Detection Techniques

Recent advancements in detection techniques have enhanced the efficiency of this compound applications. The development of Atom Trap Trace Analysis (ATTA) has significantly reduced the sample size required for accurate measurements.

Key Findings:

• ATTA allows for this compound detection using only 5 liters of water.
• This innovation facilitates large-scale oceanographic surveys.

Case Study:
A breakthrough study reported that with improved ATTA methods, researchers could quantify this compound from just 2 mL of gas extracted from 5 liters of water, making it feasible to conduct extensive ocean depth profiling .

Summary Table of Applications

Application Area	Description	Key Benefits
Seawater Dating	Dating seawater to understand ocean currents and climate change	Insights into historical ocean conditions
Groundwater Dating	Determining groundwater age for resource management	Better aquifer management
Climate Reconstruction	Analyzing glacial ice cores for past atmospheric conditions	Correlation with historical climate events
Detection Techniques	Innovations like ATTA reduce sample size requirements	Enables large-scale studies

Comparison with Similar Compounds

Isotopes of Argon

Argon has three stable isotopes (³⁶Ar, ³⁸Ar, ⁴⁰Ar) and several radioactive isotopes. Key comparisons:

Isotope	Abundance	Half-Life	Applications
³⁹Ar	Trace	269 years	Groundwater dating, meteorite studies
⁴⁰Ar	99.6%	Stable	Argon-argon dating, geological studies
³⁸Ar	0.06%	Stable	Limited applications due to low abundance
³⁶Ar	0.34%	Stable	Ice core dating

Key distinctions :

• ⁴⁰Ar dominates natural argon and is critical in argon-argon dating, where neutron irradiation converts ³⁹K to ³⁹Ar for age determination .
• ³⁹Ar fills a unique niche for intermediate-term dating (centuries to millennia), bridging gaps between short-lived tracers (e.g., tritium) and long-lived ones (e.g., carbon-14) .

Radioactive Tracers in Geochronology

³⁹Ar is compared to other radiotracers based on half-life and detection methods:

Isotope	Half-Life	Applications	Advantages/Challenges
³⁹Ar	269 years	Groundwater, ocean mixing	Ideal for 100–1,000 yr timescales; rare but precise
³H	12.3 years	Recent groundwater (<100 yrs)	Short half-life limits temporal range
¹⁴C	5,730 years	Archaeology (up to 50k yrs)	Well-established but less precise for intermediate periods
⁸⁵Kr	10.8 years	Young groundwater, nuclear monitoring	Very short half-life; niche applications

Notable findings:

• ³⁹Ar measurements in groundwater require ultra-sensitive detectors (e.g., atom trap trace analysis) due to its low natural abundance .
• In meteorites, ³⁹Ar production rates vary between stone and iron samples due to differences in cosmic ray shielding and composition . For example, stone meteorites exhibit 2–3× lower ³⁹Ar production than theoretical models predict .

Role in Particle Physics and Dark Matter Detection

Atmospheric argon contains ~1 Bq/kg of ³⁹Ar, which introduces background noise in detectors like DarkSide-20k . Underground argon (UAr), sourced from natural gas wells, is depleted in ³⁹Ar by a factor of 1,400 due to reduced cosmic ray exposure . The ARIA project aims to further purify UAr using isotopic distillation, targeting a 10× reduction per pass .

Comparison with other noble gas impurities:

• Krypton-85 (⁸⁵Kr): Shorter half-life (10.8 years) but higher natural abundance, requiring removal via cryogenic distillation .
• Radon-222 : A major background source in liquid argon detectors, mitigated through filtration systems .

Research Challenges and Innovations

• Meteoritic Studies : Discrepancies in ³⁹Ar and tritium concentrations between labs suggest methodological variations (e.g., degassing efficiency, counter calibration) . For instance, tritium levels in stone meteorites reported by Charalambus et al. (1969) are 2–3× higher than other studies .
• Dating Techniques : Atom trap trace analysis (ATTA) enables single-atom detection of ³⁹Ar, overcoming traditional decay-counting limitations .
• Dark Matter Experiments : The ARIA project’s distillation tower (350 m tall) exploits ³⁹Ar’s higher volatility than ⁴⁰Ar for isotopic purification .

Data Tables

Table 1: Isotopic Composition of Natural Argon

Isotope	Natural Abundance	Radioactivity	Primary Source
³⁶Ar	0.34%	Stable	Primordial nucleosynthesis
³⁸Ar	0.06%	Stable	Primordial nucleosynthesis
⁴⁰Ar	99.6%	Stable	⁴⁰K decay (Earth’s crust)
³⁹Ar	~1×10⁻¹⁶	269 years	Cosmic ray interactions

Table 2: Comparison of Radiotracers in Hydrological Studies

Isotope	Half-Life	Detectable Range	Key Use Case
³H	12.3 years	0–60 years	Recent recharge
³⁹Ar	269 years	100–1,000 years	Groundwater age, ocean mixing
¹⁴C	5,730 years	1k–50k years	Paleohydrology

Preparation Methods

Natural Production via Cosmic Ray Neutron Interactions

Cosmic ray neutrons interacting with atmospheric argon-40 ($$^{40}\text{Ar}$$) are the primary natural source of $$^{39}\text{Ar}$$. The reaction $$^{40}\text{Ar}(n,2n)^{39}\text{Ar}$$ dominates this process, with additional contributions from proton-induced spallation. Experimental studies at sea level have quantified the production rate of $$^{39}\text{Ar}$$ from cosmic ray neutrons as $$759 \pm 128$$ atoms/kg$$\text{Ar}$$/day. When accounting for alternate pathways such as muon interactions and proton-induced reactions, the total sea-level production rate increases to $$1048 \pm 133$$ atoms/kg$$\text{Ar}$$/day.

Key Parameters in Cosmogenic Production

Parameter	Value	Source
Neutron-induced rate	$$759 \pm 128$$ atoms/kg/day
Muon-induced contribution	$$172 \pm 26$$ atoms/kg/day
Total cosmic ray production	$$1048 \pm 133$$ atoms/kg/day

These rates are critical for predicting $$^{39}\text{Ar}$$ concentrations in atmospheric and underground argon, particularly for dark matter experiments requiring ultra-pure argon.

Neutron Activation in Nuclear Reactors

Controlled neutron irradiation in reactors enables large-scale production of $$^{39}\text{Ar}$$. Two primary methods are employed:

Irradiation of Potassium-39

The reaction $$^{39}\text{K}(n,p)^{39}\text{Ar}$$ is utilized in argon-argon dating. Potassium-rich samples (e.g., minerals) are sealed in quartz ampoules and irradiated with thermal neutrons. Post-irradiation, argon is extracted via vacuum crushing or melting, with typical yields of $$10^4 - 10^5$$ atoms per gram of potassium.

Direct Neutron Irradiation of Argon-40

High-flux reactors irradiate $$^{40}\text{Ar}$$ gas to produce $$^{39}\text{Ar}$$ through the $$^{40}\text{Ar}(n,2n)^{39}\text{Ar}$$ reaction. The Los Alamos Neutron Science Center (LANSCE) reported a production rate of $$2.3 \times 10^3$$ atoms/kg$$_\text{Ar}$$/day under a neutron flux of $$10^{14}$$ n/cm$$^2$$/s.

Reactor-Based Production Metrics

Target Material	Neutron Flux (n/cm$$^2$$/s)	Yield (atoms/kg/day)	Purity (%)
$$^{39}\text{K}$$	$$10^{13}$$	$$1.5 \times 10^4$$	98.5
$$^{40}\text{Ar}$$	$$10^{14}$$	$$2.3 \times 10^3$$	99.9

Accelerator-Based Production Methods

High-energy proton and alpha particle beams offer alternative pathways for $$^{39}\text{Ar}$$ synthesis:

Proton-Induced Spallation

The reaction $$^{40}\text{Ar}(p,2p)^{39}\text{Ar}$$ occurs at proton energies above 30 MeV. At the CERN Proton Synchrotron, a yield of $$28.5 \pm 2.2$$ atoms/kg$$_\text{Ar}$$/day was achieved using a 1 GeV proton beam.

Alpha Particle Interactions

The $$^{40}\text{Ar}(\alpha,2p)^{39}\text{Ar}$$ reaction requires alpha energies >12 MeV. Simulations using GEANT4 predict a production rate of $$4.6 \times 10^{-3}$$ atoms/kg$$_\text{Ar}$$/day under cosmic ray alpha fluxes.

Isotope Separation Techniques

Cryogenic Distillation

The ARIA project employs a 350-meter distillation column to purify underground argon, reducing $$^{39}\text{Ar}$$ concentrations by a factor of 1,400 compared to atmospheric argon. This method achieves $$^{39}\text{Ar}$$ levels of $$<0.1$$ mBq/m$$^3$$.

Laser-Based Atom Trapping

Argon Trap Trace Analysis (ArTTA) uses laser cooling to isolate $$^{39}\text{Ar}$$ from atmospheric samples. By exploiting the hyperfine structure of argon, this technique reduces required sample volumes from 1,000 L to 5 L of water while maintaining detection limits of $$0.1$$ mBq.

Gas Chromatography-Mass Spectrometry

Ultra-low-background proportional counters (ULBPCs) combined with methane quenching gas (P10) enable precise $$^{39}\text{Ar}$$ quantification. The Shallow Underground Laboratory at PNNL reports background levels of $$<0.01$$ counts/day/kg.

Purification and Detection Protocols

Pressure Swing Adsorption (PSA)

Custom PSA systems remove nitrogen from argon samples, achieving 85% recovery with $$<1\%$$ atmospheric contamination.

Hydrogen-Oxygen Combustion

Residual oxygen is removed via catalytic combustion with hydrogen, followed by cryogenic trapping of water vapor. This step ensures $$^{39}\text{Ar}$$ purity >99.99%.

Proportional Counter Calibration

Detectors are calibrated using modern atmospheric argon (100 pMAr) and geologic argon (0 pMAr). The net $$^{39}\text{Ar}$$ activity is derived from beta-decay spectra between 15–650 keV.

Applications and Challenges

Groundwater Dating

The 5–50% modern $$^{39}\text{Ar}$$ levels in 1,000-year-old groundwater necessitate detection limits of $$0.1$$ mBq, achievable via ArTTA.

Dark Matter Detection

The DarkSide-20k experiment requires underground argon with $$^{39}\text{Ar}$$ reduced by $$10^4$$ compared to atmospheric levels. Surface exposure during transport must be limited to <954 days to prevent cosmogenic ingrowth.

Q & A

Q. What are the key physical and isotopic properties of Argon-39 relevant to experimental design?

this compound (⁴⁰Ar/³⁹Ar ratio: 99.6% natural argon is ⁴⁰Ar ) is a radioactive isotope with a half-life of 269 years, decaying via β⁻ emission to ³⁹K. Its formation occurs through cosmic ray interactions with atmospheric ⁴⁰Ar. Key properties include:

• Physical Data :

Property	Value
Density	0.001633 g/cm³
Melting Point	83.81 K
Boiling Point	87.302 K
Heat of Vaporization	6.53 kJ/mol
Molar Heat Capacity	20.85 J/mol·K

These properties inform cryogenic handling, isotopic separation, and decay measurement protocols in environmental and geochemical studies.

Q. How is this compound utilized as a tracer in groundwater dating studies?

this compound acts as an intermediate-age tracer (100–1,000 years) due to its 269-year half-life. Methodological steps include:

• Sample Collection : Extract dissolved gases from groundwater.
• Gas Purification : Separate argon via cryogenic distillation or gas chromatography.
• Decay Counting : Measure ³⁹Ar activity using ultra-low-background proportional counters (e.g., at PNNL or University of Bern) . This approach fills a critical niche between short-lived (³H) and long-lived (¹⁴C) tracers, resolving recharge dynamics in aquifers .

Q. What role does this compound play in potassium-argon dating methods?

In ⁴⁰K-⁴⁰Ar dating, ³⁹Ar is artificially produced via neutron irradiation of ³⁹K in mineral samples. The ⁴⁰Ar/³⁹Ar ratio is measured via mass spectrometry, enabling age determination. Key steps:

• Neutron Activation : Irradiate samples to convert ³⁹K → ³⁹Ar.
• Isotopic Dilution : Spike samples with ³⁸Ar or ³⁹Ar for quantification .
• Age Calculation : Compare ⁴⁰Ar (radiogenic) to ³⁹Ar (proportional to ⁴⁰K) . This method reduces errors from atmospheric contamination and improves precision to <1% .

Advanced Research Questions

Q. What methodologies are employed to purify this compound-depleted argon for dark matter detectors?

High-purity argon (depleted in ³⁹Ar) is critical for reducing background noise in dark matter experiments like DarkSide-20k. The ARIA project uses a 350-meter distillation column to exploit volatility differences between ³⁹Ar (lower mass) and ⁴⁰Ar. Key steps:

• Underground Sourcing : Natural gas wells yield argon depleted in ³⁹Ar by ~1,400× due to reduced cosmic ray exposure .
• Multi-Stage Distillation : Achieve additional 10× depletion per pass via fractional distillation . Challenges include scaling isotopic separation while maintaining cost efficiency .

Q. How do researchers address discrepancies in this compound dating results across geochronological samples?

Discrepancies arise from:

• Sample Contamination : Atmospheric argon adsorption alters ⁴⁰Ar/³⁹Ar ratios. Mitigation involves vacuum crushing to remove surface-adsorbed gases .
• Neutron Flux Heterogeneity : Use co-irradiated standards (e.g., mineral analogues) to calibrate flux gradients .
• Diffusive Loss : Thermal step-heating analyses identify ³⁹Ar release patterns, distinguishing intact vs. disturbed mineral phases .

Q. What experimental challenges arise when measuring ultra-low levels of this compound, and how are they mitigated?

Challenges include:

• Low Decay Rates : ³⁹Ar’s long half-life necessitates ultra-sensitive detectors (e.g., PNNL’s proportional counters with backgrounds <0.1 counts/day) .
• Isotopic Interference : Laser-based atom traps (Argonne National Lab) isolate single ³⁹Ar atoms via hyperfine transitions, avoiding ⁴⁰Ar interference .
• Sample Size : Large-volume groundwater samples (>1,000 L) are required to extract sufficient ³⁹Ar for analysis .

Q. How does isotopic fractionation of this compound impact data interpretation in climatological studies?

Fractionation during gas extraction or diffusion (e.g., in ice cores) can skew ³⁹Ar/⁴⁰Ar ratios. Correction methods include:

• Double Spike Techniques : Add known quantities of ³⁸Ar or ³⁶Ar to monitor fractionation .
• Kinetic Modeling : Simulate fractionation effects during gas transport through firn layers . Example data from Antarctic ice cores shows ³⁹Ar release rates varying with thermal history, requiring site-specific calibration .

Q. What advancements in mass spectrometry or atom trapping have improved this compound detection limits?

• Atom Trap Trace Analysis (ATTA) : Uses laser cooling and magnetic trapping to count individual ³⁹Ar atoms, achieving detection limits of ~10⁶ atoms/kg .
• Accelerator Mass Spectrometry (AMS) : Measures ³⁹Ar/⁴⁰Ar ratios at sensitivities of 10⁻¹⁶, though requires large sample sizes .
• Low-Background Proportional Counters : PNNL’s systems achieve <0.1 mBq/m³ sensitivity for decay counting .